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Compound of Interest

Compound Name: CP-LC-0743

Cat. No.: B15579329 Get Quote

Essential Safety and Handling Guide for CP-LC-
0743
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of CP-LC-0743. Adherence to these guidelines is essential for ensuring laboratory

safety and maintaining the integrity of the product.

Product Identification and Hazard Summary
CP-LC-0743 is an ionizable cationic lipid provided as a solution in ethanol.[1][2] The primary

hazards are associated with the ethanol solvent, which is a highly flammable liquid and vapor.

[3][4]

Hazard Classification:
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Hazard Class GHS Code Description

Flammable Liquids H225
Highly flammable liquid and

vapor[2][3][4]

Eye Irritation H319
Causes serious eye irritation[2]

[3][4]

Acute Toxicity (Inhalation) H333 May be harmful if inhaled

This table summarizes the known hazards. Always consult the full Safety Data Sheet (SDS) for

comprehensive information.

Personal Protective Equipment (PPE)
A layered approach to PPE is mandatory to ensure user safety. The following table outlines the

required PPE for handling CP-LC-0743.

PPE Category Item Specification

Hand Protection Gloves
Nitrile or neoprene, minimum

0.198 mm thickness.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection
Flame-Retardant Laboratory

Coat
Fully buttoned.

Closed-Toed Shoes
Leather or other solvent-

resistant material.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of CP-LC-0743

must be performed in a

certified chemical fume hood.

PPE Workflow Diagram:
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Caption: Personal Protective Equipment (PPE) workflow for handling CP-LC-0743.

Handling and Storage
Handling:

Ventilation: Always handle CP-LC-0743 inside a certified chemical fume hood to minimize

inhalation exposure.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[4] No smoking.

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[3][4]

Tools: Use only non-sparking tools.[3][4]

Storage:

Temperature: Store at -20°C for long-term stability.[1][2]

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][4]

Incompatibilities: Avoid contact with strong acids, bases, or oxidizing agents.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3][4]

Inhalation

Move the person to fresh air and keep

comfortable for breathing. If you feel unwell, call

a POISON CENTER or doctor.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand,

vermiculite) and place it in a sealed container for

disposal. Ventilate the area.

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish. A solid water

stream may be ineffective.

Disposal Plan
All waste generated from the handling of CP-LC-0743 must be treated as hazardous waste.

Disposal Workflow Diagram:
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Start

Collect all CP-LC-0743 contaminated materials
(e.g., pipette tips, tubes, gloves)

Segregate into a dedicated,
labeled hazardous waste container.

Container must be:
- Clearly labeled 'Hazardous Waste'

- Compatible with ethanol
- Kept closed

Store waste container in a designated,
well-ventilated, and secure area.

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup.

End

Click to download full resolution via product page

Caption: Step-by-step disposal plan for CP-LC-0743 waste.

Experimental Protocol: General Handling of a
Flammable Research Chemical Solution
This protocol outlines the general steps for safely handling a flammable solution of a research

chemical like CP-LC-0743.
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Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary materials, including PPE, spill kit, and waste container.

Don the appropriate PPE as outlined in Section 2.

Aliquoting and Dilution:

Perform all operations inside the chemical fume hood.

Allow the vial of CP-LC-0743 to equilibrate to room temperature before opening to prevent

moisture condensation.

Use only non-sparking tools to open the container.

Carefully measure the required volume using appropriate laboratory equipment (e.g.,

calibrated micropipette).

If dilution is necessary, slowly add the CP-LC-0743 solution to the diluent while stirring.

Post-Handling:

Securely cap the stock solution vial and return it to the -20°C freezer.

Dispose of all contaminated materials in the designated hazardous waste container as per

the disposal plan in Section 5.

Clean the work area within the fume hood.

Remove PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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